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molecular formula C9H9FN2 B8517612 1-ethyl-6-fluoro-1H-pyrrolo[2,3-b]pyridine

1-ethyl-6-fluoro-1H-pyrrolo[2,3-b]pyridine

Cat. No. B8517612
M. Wt: 164.18 g/mol
InChI Key: GARLODZJGNGEIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08778946B2

Procedure details

To a stirred solution of 6-fluoro-1H-pyrrolo[2,3-b]pyridine (15.00 g, 110.19 mmol) in DMF (100 mL), under a nitrogen atmosphere, is added potassium carbonate (22.84 g, 165.3 mmol), followed by ethyl bromide (12.36 mL, 165.3 mmol). The reaction is heated to 70° C. for 4 h. Further ethyl bromide (3.00 mL, 27.6 mmol) is added and the reaction kept at 70° C. overnight. After cooling further potassium carbonate (8.00 g, 57.9 mmol) and ethyl bromide (3.00 mL, 27.6 mmol) are added, and the reaction heated at 70° C. for 4 h. The reaction is cooled, poured onto brine (ca. 500 mL) and the product extracted with CHCl3 (ca. 2×300 mL). The combined organic extracts are dried over magnesium sulphate, filtered, and concentrated in vacuo to give a brown oil. This is purified by column chromatography on silica, eluting with 0 to 70% DCM in hexane to give the title compound as a light yellow oil (16.38 g, 99.77 mmol). MS (m/z): 165 (M+1).
Name
6-fluoro-1H-pyrrolo[2,3-b]pyridine
Quantity
15 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
22.84 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
100 mL
Type
solvent
Reaction Step One
Name
ethyl bromide
Quantity
12.36 mL
Type
reactant
Reaction Step Two
Name
ethyl bromide
Quantity
3 mL
Type
reactant
Reaction Step Three
Name
potassium carbonate
Quantity
8 g
Type
reactant
Reaction Step Four
Name
ethyl bromide
Quantity
3 mL
Type
reactant
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[N:7]=[C:6]2[NH:8][CH:9]=[CH:10][C:5]2=[CH:4][CH:3]=1.C(=O)([O-])[O-].[K+].[K+].[CH2:17](Br)[CH3:18]>CN(C=O)C>[CH2:17]([N:8]1[C:6]2=[N:7][C:2]([F:1])=[CH:3][CH:4]=[C:5]2[CH:10]=[CH:9]1)[CH3:18] |f:1.2.3|

Inputs

Step One
Name
6-fluoro-1H-pyrrolo[2,3-b]pyridine
Quantity
15 g
Type
reactant
Smiles
FC1=CC=C2C(=N1)NC=C2
Name
potassium carbonate
Quantity
22.84 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
DMF
Quantity
100 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
ethyl bromide
Quantity
12.36 mL
Type
reactant
Smiles
C(C)Br
Step Three
Name
ethyl bromide
Quantity
3 mL
Type
reactant
Smiles
C(C)Br
Step Four
Name
potassium carbonate
Quantity
8 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
ethyl bromide
Quantity
3 mL
Type
reactant
Smiles
C(C)Br

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
are added
TEMPERATURE
Type
TEMPERATURE
Details
the reaction heated at 70° C. for 4 h
Duration
4 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction is cooled
ADDITION
Type
ADDITION
Details
poured onto brine (ca. 500 mL)
EXTRACTION
Type
EXTRACTION
Details
the product extracted with CHCl3 (ca. 2×300 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic extracts are dried over magnesium sulphate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
to give a brown oil
CUSTOM
Type
CUSTOM
Details
This is purified by column chromatography on silica
WASH
Type
WASH
Details
eluting with 0 to 70% DCM in hexane

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
C(C)N1C=CC=2C1=NC(=CC2)F
Measurements
Type Value Analysis
AMOUNT: AMOUNT 99.77 mmol
AMOUNT: MASS 16.38 g
YIELD: CALCULATEDPERCENTYIELD 90.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.